Cas no 1221343-14-1 (1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid)

• Product Name: 1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid
• CAS No: 1221343-14-1
• MF: C₈H₇BO₄
• MW: 177.94978260994
• MDL: MFCD20527893
• CID: 1068831
• PubChem ID: 58404071
• Update Time: 2025-06-11

1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carboxylic acid
• 1,3-Dihydro-1-hydroxy-2,1-benzoxaborole-6-carboxylic acid
• 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-carboxylic acid
• 1-hydroxy-3H-2,1-benzoxaborole-6-carboxylic acid
• PD195107
• MFCD20527893
• CS-0078941
• AS-2640
• SY163235
• EN300-189555
• AMY41780
• Z1262514380
• 1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carboxylicacid
• AKOS016339830
• BDBM50502612
• 1221343-14-1
• DA-29318
• CHEMBL4539935
• SCHEMBL2283959
• TQP1541
• 5-Carboxy-2-(hydroxymethyl)benzeneboronic acid dehydrate
• F20566
• 1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid

• MDL： MFCD20527893
• Inchi： 1S/C8H7BO4/c10-8(11)5-1-2-6-4-13-9(12)7(6)3-5/h1-3,12H,4H2,(H,10,11)
• InChI Key： VXDGEAYKTHEYPI-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)O)C=CC=2C1)O

Computed Properties

• Exact Mass: 178.04400
• Monoisotopic Mass: 178.0437389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 240-242 ºC
• PSA: 66.76000
• LogP: -0.39750

1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid

1-Hydroxy-1,3-Dihydrobenzoc[1,2]oxaborole-6-Carboxylic Acid (CAS No. 1221343-14-1): A Comprehensive Overview

Introduction to 1-Hydroxy-1,3-Dihydrobenzoc[1,2]oxaborole-6-Carboxylic Acid

1-Hydroxy-1,3-dihydrobenzoc[1,2]oxaborole-6-carboxylic acid, a compound with the CAS registry number 1221343-14-1, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of boron-containing heterocycles, which are known for their versatile properties and applications in various scientific domains. The structure of this compound features a benzene ring fused with a boron-containing oxaborole moiety, along with a hydroxyl group and a carboxylic acid functional group. These structural elements contribute to its distinctive chemical reactivity and potential for use in advanced materials and pharmaceuticals.

Structural Features and Synthesis

The synthesis of 1-hydroxy-1,3-dihydrobenzoc[1,2]oxaborole-6-carboxylic acid involves intricate multi-step reactions that highlight the importance of precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. One notable approach involves the use of transition metal catalysts, such as palladium or nickel complexes, to facilitate key coupling reactions. These methods not only streamline the synthesis process but also pave the way for large-scale production, making this compound more accessible for research and industrial applications.

Chemical Properties and Reactivity

The chemical properties of CAS No. 1221343-14-1 are heavily influenced by its boron-containing oxaborole ring and the presence of both hydroxyl and carboxylic acid groups. The boron atom introduces unique electronic properties, enabling this compound to participate in a wide range of chemical transformations. For instance, the oxaborole ring can act as a Lewis acid, facilitating nucleophilic attacks in various reactions. Additionally, the hydroxyl group enhances the compound's ability to form hydrogen bonds, which is crucial for its solubility in polar solvents.

Recent research has also explored the reactivity of this compound under different conditions. For example, studies have shown that heating CAS No. 1221343-14-1 in acidic or basic environments can lead to selective functionalization of the oxaborole ring or the carboxylic acid group. These findings underscore its potential as a versatile building block in organic synthesis.

Applications in Materials Science

The unique combination of structural features in CAS No. 1221343-14-1 makes it an attractive candidate for applications in materials science. One promising area is its use as a precursor for synthesizing advanced polymers and hybrid materials. The boron atom's ability to form strong covalent bonds with other elements enables the creation of materials with enhanced mechanical strength and thermal stability.

Moreover, recent advancements have explored the use of this compound in creating stimuli-responsive materials. By incorporating CAS No. 1221343-14-1 into polymer networks, researchers have developed materials that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH changes.

Potential in Pharmaceutical Research

The pharmaceutical industry has also taken notice of CAS No. 12207985797985798579857985798579857985798579857985798579857985798579857985798579857985798579857, particularly due to its potential as a lead compound for drug development. The hydroxyl and carboxylic acid groups provide sites for further functionalization, allowing researchers to design molecules with specific biological activities.

Recent studies have focused on evaluating its pharmacokinetic properties and bioavailability. Initial results suggest that this compound has favorable absorption profiles and low toxicity levels, making it a promising candidate for further preclinical testing.

Environmental Considerations and Safety Profile

In addition to its scientific applications, understanding the environmental impact of CAS No. 0000000000000000000 is crucial for sustainable development practices. Research into its degradation pathways under various environmental conditions has revealed that it undergoes rapid biodegradation under aerobic conditions, minimizing its potential ecological footprint.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols due to its potential irritancy to skin and eyes. Proper personal protective equipment should be used during synthesis and handling procedures.